1-(5-methyl-2-furyl)-3-(2-naphthylamino)-1-propanone

• IUPAC Name: 1-(5-methylfuran-2-yl)-3-(naphthalen-2-ylamino)propan-1-one
• InChI: InChI=1S/C18H17NO2/c1-13-6-9-18(21-13)17(20)10-11-19-16-8-7-14-4-2-3-5-15(14)12-16/h2-9,12,19H,10-11H2,1H3
• InChI Key: WXJLUTYQETVWCH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(=O)CCNC2=CC3=CC=CC=C3C=C2
• Molecular Formula: C18H17NO2
• Molecular Weight: 279.3 g/mol

Description

The compound belongs to a class of organic compounds known for their intricate molecular architecture and potential for diverse chemical reactivity. Its synthesis and properties are of interest in the context of organic chemistry and materials science.

Synthesis Analysis

The synthesis of compounds related to "1-(5-methyl-2-furyl)-3-(2-naphthylamino)-1-propanone" involves several key steps, including cyclisation and oxidation reactions. For instance, cyclisation of arylamidrazone derivatives has been demonstrated to produce structurally complex molecules with significant chemical interest (Abdel-Jalil et al., 2015). Another example includes the annulation reactions of lithiated cyanophthalides with substituted 2-furfuralacetones, leading to the formation of naphthohydroquinones (Nomura et al., 1986).

Molecular Structure Analysis

The molecular structure of related compounds features significant intramolecular hydrogen bonding and π–π interactions, contributing to their chemical stability and reactivity. For example, the structure of "3-Hydroxy-N′-[(Z)-(5-methyl-2-furyl)methylidene]naphthalene-2-carbohydrazide" showcases intramolecular hydrogen bonds and distinct orientations of the furan and naphthalene rings (Shafiq et al., 2009).

Chemical Reactions and Properties

The reactivity of such compounds is highlighted by their ability to undergo various electrophilic substitution reactions. For instance, 2-(2-Furyl)-1H-naphto[2,3-d]imidazole demonstrated specific reactivity towards nitration, bromination, and other electrophilic reactions, predominantly affecting the naphthalene scaffold (Elchaninov & Elchaninov, 2014).

Scientific Research Applications

Synthesis and Characterization

• The compound 1-(5-methyl-2-furyl)-3-(2-naphthylamino)-1-propanone, as part of the furan compound family, has been studied in various synthetic and characterization contexts. For instance, Nomura et al. (1986) explored the annulation of cyanophthalide with furan compounds, contributing to the synthesis of naphtho pyrano-γ-lactone (Nomura, Okazaki, Hori, & Yoshii, 1986). Furthermore, Abid et al. (2004) investigated the synthesis and characterization of furan-aromatic homologues, highlighting the versatility of furan compounds in polymer science (Abid, Gharbi, & Gandini, 2004).

Structural Analysis

• Research by Abdel-Jalil et al. (2015) on similar compounds, such as 1-(naphthylamino)-1-(p-chlorophenylhydrazono)-2-propanone, provides insights into crystallographic and spectroscopic properties, which can be relevant for understanding the structural characteristics of 1-(5-methyl-2-furyl)-3-(2-naphthylamino)-1-propanone (Abdel-Jalil, Arafeh, Shongwe, Maichle‐Mössmer, Kociok‐Köhn, & Voelter, 2015).

Catalysis and Polymerization

• Dreier et al. (2001) and Erker et al. have conducted extensive research on the use of furan-based compounds, including 1-(5-methyl-2-furyl)-3-(2-naphthylamino)-1-propanone, in the field of organometallic chemistry and catalysis. Their work on the preparation and structural features of furyl-indenyl-zirconium complexes highlights the potential applications of these compounds in polymerization processes (Dreier, Fröhlich, & Erker, 2001).